N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(3-thienylmethyl)acetamide

• IUPAC Name: N-methyl-2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(thiophen-3-ylmethyl)acetamide
• InChI: InChI=1S/C11H14N4OS2/c1-8-12-11(14-13-8)18-7-10(16)15(2)5-9-3-4-17-6-9/h3-4,6H,5,7H2,1-2H3,(H,12,13,14)
• InChI Key: RXOZZYIPBIOUEK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1)SCC(=O)N(C)CC2=CSC=C2
• Molecular Formula: C11H14N4OS2
• Molecular Weight: 282.4 g/mol

Description

N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(3-thienylmethyl)acetamide, also known as MTAA, is a compound with potential applications in scientific research. It is a thioamide derivative with a molecular weight of 329.47 g/mol.

Mechanism of Action

N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(3-thienylmethyl)acetamide binds to the catalytic subunit of PP2A and inhibits its activity by preventing substrate binding. This leads to the accumulation of phosphorylated proteins and altered cellular signaling pathways. The exact mechanism of N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(3-thienylmethyl)acetamide's binding to PP2A is still under investigation, but it is thought to involve interactions with specific amino acid residues in the active site of the enzyme.
Biochemical and Physiological Effects:
N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(3-thienylmethyl)acetamide has been shown to have a variety of biochemical and physiological effects. Inhibition of PP2A activity by N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(3-thienylmethyl)acetamide leads to increased phosphorylation of various proteins involved in cellular processes such as cell cycle regulation, DNA repair, and apoptosis. N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(3-thienylmethyl)acetamide has also been shown to induce cell death in cancer cells and sensitize them to other chemotherapeutic agents. However, the effects of N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(3-thienylmethyl)acetamide on normal cells and tissues are still under investigation.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(3-thienylmethyl)acetamide in lab experiments is its selectivity for PP2A inhibition. This allows researchers to study the specific effects of PP2A inhibition on cellular processes without interference from other phosphatases. However, the limitations of N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(3-thienylmethyl)acetamide include its low solubility in aqueous solutions and its potential toxicity to normal cells and tissues.

Future Directions

There are several future directions for the use of N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(3-thienylmethyl)acetamide in scientific research. One area of interest is the development of N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(3-thienylmethyl)acetamide-based anti-cancer therapies. Another direction is the exploration of N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(3-thienylmethyl)acetamide's effects on other cellular processes and signaling pathways. Additionally, the development of more soluble and less toxic derivatives of N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(3-thienylmethyl)acetamide could expand its potential applications in research.

Scientific Research Applications

N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(3-thienylmethyl)acetamide has potential applications in scientific research as a tool for studying the function and regulation of various proteins. It has been shown to selectively inhibit the activity of protein phosphatase 2A (PP2A), which is involved in many cellular processes such as cell division, metabolism, and apoptosis. PP2A is also a target for cancer therapy, and N-methyl-2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-N-(3-thienylmethyl)acetamide has been explored as a potential anti-cancer agent.